53-85-0

5,6-Dichloro-1-beta-D-ribofuranosylbenzimidazole

In Stock

• CAS RN:
• 53-85-0

• Formula:
• C12H12Cl2N2O4

• InChI:
• InChI=1S/C12H12Cl2N2O4/c13-5-1-7-8(2-6(5)14)16(4-15-7)12-11(19)10(18)9(3-17)20-12/h1-2,4,9-12,17-19H,3H2

• InChIKey:
• XHSQDZXAVJRBMX-DDHJBXDOSA-N

• Casein kinase II inhibitor (Ki values are 23 and 48 μM for CKII and CKI, respectively). Inhibitor of RNA polymerase II transcription in vitro and in vivo. Shown to inhibit cyclin C/CDK8 (IC50 = 17 μM) and cyclin H/CDK7/p38 (IC50 = 18 μM) signaling.
  DRB is a nucleoside analog that inhibits several carboxyl-terminal domain (CTD) kinases including casein kinase II (IC50 range of 4-10 µM)1, Cdk7 (IC50 = ~20 µM)2,3, Cdk8 (IC50 = ~20 µM)3, and Cdk9 (IC50 = 3 µM). Through inhibition of certain CTD kinases, DRB inhibits an elongation step during RNA polymerase II transcription5,6, which can trigger p53-dependent apoptosis of human colon adenocarcinoma cells without inducing genotoxic stress to healthy cells. DRB can also inhibit HIV transcription (IC50 = ~4 µM) by targeting elongation enhanced by the HIV-encoded transactivator Tat.
  An RNA polymerase II transcriptional i...

Ethyl cyclopentanecarboxylate

In Stock

• CAS RN:
• 5453-85-0

• Formula:
• C8H14O2

• InChI:
• InChI=1S/C8H14O2/c1-2-10-8(9)7-5-3-4-6-7/h7H,2-6H2,1H3

• InChIKey:
• UWSJCCUODNDXOT-UHFFFAOYSA-N

• Ethyl cyclopentanecarboxylate is a useful research compound. Its molecular formula is C8H14O2 and its molecular weight is 142.2 g/mol. The purity is usually 95%.

O-(Hippuryl)glycolate

• CAS RN:
• 5853-85-0

• Formula:
• C11H11NO5

• InChI:
• InChI=1S/C11H11NO5/c1-7(13)17-9-5-3-2-4-8(9)11(16)12-6-10(14)15/h2-5H,6H2,1H3,(H,12,16)(H,14,15)

• InChIKey:
• IINAFBNDYADFBI-UHFFFAOYSA-N

• O-(Hippuryl)glycolate, also known as O-(Hippuryl)glycolate, is a useful research compound. Its molecular formula is C11H11NO5 and its molecular weight is 237.21 g/mol. The purity is usually 95%.

5-Methyl-1,3-dioxane-2-carboxylic acid

• CAS RN:
• 712353-85-0

• Formula:
• C6H10O4

• InChI:
• InChI=1S/C6H10O4/c1-4-2-9-6(5(7)8)10-3-4/h4,6H,2-3H2,1H3,(H,7,8)

• InChIKey:
• FWNLNOGJCQWZDE-UHFFFAOYSA-N

• 5-Methyl-1,3-dioxane-2-carboxylic acid is a useful research compound. Its molecular formula is C6H10O4 and its molecular weight is 146.14 g/mol. The purity is usually 95%.

Ethyl 4-phenyl-3-[(4-phenylpiperazin-1-yl)sulfonyl]thiophene-2-carboxylate

In Stock

• CAS RN:
• 932353-85-0

• Formula:
• C23H24N2O4S2

• InChI:
• InChI=1S/C23H24N2O4S2/c1-2-29-23(26)21-22(20(17-30-21)18-9-5-3-6-10-18)31(27,28)25-15-13-24(14-16-25)19-11-7-4-8-12-19/h3-12,17H,2,13-16H2,1H3

• InChIKey:
• MONRYIVNOQOXSK-UHFFFAOYSA-N

• Ethyl 4-phenyl-3-[(4-phenylpiperazin-1-yl)sulfonyl]thiophene-2-carboxylate is a useful research compound. Its molecular formula is C23H24N2O4S2 and its molecular weight is 456.58. The purity is usually 95%.

Ethanol, 2-((1-(2-methylphenyl)-6-(2,2,2-trifluoroethoxy)-1H-pyrrolo(3,2-C)quinolin-4-yl)amino)-

• CAS RN:
• 220853-85-0

• Formula:
• C22H20F3N3O2

• InChI:
• InChI=1S/C22H20F3N3O2/c1-14-5-2-3-7-17(14)28-11-9-16-20(28)15-6-4-8-18(30-13-22(23,24)25)19(15)27-21(16)26-10-12-29/h2-9,11,29H,10,12-13H2,1H3,(H,26,27)

• InChIKey:
• OXCKWCUIGSKVPX-UHFFFAOYSA-N

• AU-413 is an anti-ulcer agent.

(1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride

In Stock

• CAS RN:
• 1637453-85-0

• Formula:
• C10H14ClNO

• InChI:
• InChI=1S/C10H13NO.ClH/c1-12-8-3-4-9-7(6-8)2-5-10(9)11;/h3-4,6,10H,2,5,11H2,1H3;1H/t10-;/m1./s1

• (1R)-5-methoxy-2,3-dihydro-1H-inden-1-amine hydrochloride is a useful research compound. Its molecular formula is C10H14ClNO and its molecular weight is 199.7. The purity is usually 95%.

3-Methyl-7-(2-methylprop-2-enyl)-1-(2-morpholin-4-ylethyl)-8-(3,4,5-trimethylp yrazolyl)-1,3,7-trihydropurine-2,6-dione

Usually In Stock

• CAS RN:
• 1014053-85-0

• Formula:
• C22H31N7O3

• InChI:
• InChI=1S/C22H31N7O3/c1-14(2)13-28-18-19(23-21(28)29-17(5)15(3)16(4)24-29)25(6)22(31)27(20(18)30)8-7-26-9-11-32-12-10-26/h1,7-13H2,2-6H3

• InChIKey:
• UMGHKCOPWNOBJV-UHFFFAOYSA-N

• 3-Methyl-7-(2-methylprop-2-enyl)-1-(2-morpholin-4-ylethyl)-8-(3,4,5-trimethylp yrazolyl)-1,3,7-trihydropurine-2,6-dione is a useful research compound. Its molecular formula is C22H31N7O3 and its molecular weight is 441.536. The purity is usually 95%.

5-Chloro-[1,2,4]triazolo[1,5-a]pyrazin-2-amine

In Stock

• CAS RN:
• 1454653-85-0

• Formula:
• C5H4ClN5

• InChI:
• InChI=1S/C5H4ClN5/c6-3-1-8-2-4-9-5(7)10-11(3)4/h1-2H,(H2,7,10)

• InChIKey:
• XWZGFYCINZXWMN-UHFFFAOYSA-N

• 5-Chloro-[1,2,4]triazolo[1,5-a]pyrazin-2-amine is a useful research compound. Its molecular formula is C5H4ClN5 and its molecular weight is 169.57 g/mol. The purity is usually 95%.

4,4-difluoro-3-(1H-imidazol-1-yl)butanoic acid

In Stock

• CAS RN:
• 2138353-85-0

• Formula:
• C7H8F2N2O2

• InChI:
• InChI=1S/C7H8F2N2O2/c8-7(9)5(3-6(12)13)11-2-1-10-4-11/h1-2,4-5,7H,3H2,(H,12,13)

• InChIKey:
• JLQNYZVOGFPUEQ-UHFFFAOYSA-N

• 4,4-difluoro-3-(1H-imidazol-1-yl)butanoic acid is a useful research compound. Its molecular formula is C7H8F2N2O2 and its molecular weight is 190.15. The purity is usually 95%.

2-((1S,2S,5S)-6,6-Dimethylbicyclo[3.1.1]heptan-2-yl)ethan-1-amine hydrochloride

In Stock

• CAS RN:
• 2219353-85-0

• Formula:
• C11H22ClN

• InChI:
• InChI=1S/C11H21N.ClH/c1-11(2)9-4-3-8(5-6-12)10(11)7-9;/h8-10H,3-7,12H2,1-2H3;1H/t8-,9-,10-;/m0./s1

• InChIKey:
• RDGATNFMFCBCJU-PUBMXKGKSA-N

• 2-((1S,2S,5S)-6,6-Dimethylbicyclo[3.1.1]heptan-2-yl)ethan-1-amine hydrochloride is a useful research compound. Its molecular formula is C11H22ClN and its molecular weight is 203.75. The purity is usually 95%.

(2-Chlorophenyl)-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone

Usually In Stock

• CAS RN:
• 2379953-85-0

• Formula:
• C19H21ClN2O2

• InChI:
• InChI=1S/C19H21ClN2O2/c1-14-12-16(6-9-21-14)24-13-15-7-10-22(11-8-15)19(23)17-4-2-3-5-18(17)20/h2-6,9,12,15H,7-8,10-11,13H2,1H3

• InChIKey:
• VPHOYRHYUBKZTM-UHFFFAOYSA-N

• (2-Chlorophenyl)-[4-[(2-methylpyridin-4-yl)oxymethyl]piperidin-1-yl]methanone is a useful research compound. Its molecular formula is C19H21ClN2O2 and its molecular weight is 344.84. The purity is usually 95%.

2-[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]-5-(trifluoromethyl)pyridine

In Stock

• CAS RN:
• 2549053-85-0

• Formula:
• C20H20F3N3O3S

• InChI:
• InChI=1S/C20H20F3N3O3S/c21-20(22,23)15-1-4-19(24-10-15)25-11-14-5-7-26(17(14)12-25)30(27,28)16-2-3-18-13(9-16)6-8-29-18/h1-4,9-10,14,17H,5-8,11-12H2

• InChIKey:
• ZVWSZMNKACVLPY-UHFFFAOYSA-N

• 2-[1-(2,3-dihydro-1-benzofuran-5-sulfonyl)-octahydropyrrolo[2,3-c]pyrrol-5-yl]-5-(trifluoromethyl)pyridine is a useful research compound. Its molecular formula is C20H20F3N3O3S and its molecular weight is 439.5 g/mol. The purity is usually 95%.

2-amino-N-(2,2-dimethylpropyl)-2-methylpropanamide

In Stock

• CAS RN:
• 1250653-85-0

• Formula:
• C9H20N2O

• InChI:
• InChI=1S/C9H20N2O/c1-8(2,3)6-11-7(12)9(4,5)10/h6,10H2,1-5H3,(H,11,12)

• InChIKey:
• LZPWOPQOMACGIL-UHFFFAOYSA-N

• 2-amino-N-(2,2-dimethylpropyl)-2-methylpropanamide is a useful research compound. Its molecular formula is C9H20N2O and its molecular weight is 172.27 g/mol. The purity is usually 95%.

2-((2,4-Dimethylphenyl)thio)aniline

In Stock

• CAS RN:
• 1019453-85-0

• Formula:
• C14H15NS

• InChI:
• InChI=1S/C14H15NS/c1-10-7-8-13(11(2)9-10)16-14-6-4-3-5-12(14)15/h3-9H,15H2,1-2H3

• InChIKey:
• BJHMYQKFVFJZDC-UHFFFAOYSA-N

• 2-((2,4-Dimethylphenyl)thio)aniline, also known as 2-((2,4-Dimethylphenyl)thio)aniline, is a useful research compound. Its molecular formula is C14H15NS and its molecular weight is 229.341. The purity is usually 95%.